Cas no 89659-68-7 (5-Chloro-2-(isopropylamino)aniline)

• Product Name: 5-Chloro-2-(isopropylamino)aniline
• CAS No: 89659-68-7
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 712180
• PubChem ID: 2735745
• Update Time: 2025-04-19

5-Chloro-2-(isopropylamino)aniline Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,4-chloro-N1-(1-methylethyl)-
• 4-chloro-1-N-propan-2-ylbenzene-1,2-diamine
• 5-CHLORO-2-(ISOPROPYLAMINO)ANILINE
• 2-amino-4-chloro-N-isopropylaniline
• N1-isopropyl-4-chloro-o-phenylenediamine
• OR4900
• 4-Chloro-N~1~-(propan-2-yl)benzene-1,2-diamine
• 4-chloro-N1-(propan-2-yl)benzene-1,2-diamine
• DTXSID60370918
• Z359511184
• CS-0459328
• 4-Chloro-N1-isopropylbenzene-1,2-diamine
• SCHEMBL8776014
• EN300-45063
• 4-chloro-1-N-(propan-2-yl)benzene-1,2-diamine
• 89659-68-7
• MFCD00084956
• AKOS009157843
• JZZYUYHBBMUCEY-UHFFFAOYSA-N
• 5-Chloro-2-(isopropylamino)aniline

• Inchi： 1S/C9H13ClN2/c1-6(2)12-9-4-3-7(10)5-8(9)11/h3-6,12H,11H2,1-2H3
• InChI Key： JZZYUYHBBMUCEY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)NC(C)C

Computed Properties

• Exact Mass: 184.07700
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 3.39670

5-Chloro-2-(isopropylamino)aniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines